Cas no 906352-73-6 (2-(4-Isocyanatophenyl)-5-(trifluoromethyl)pyridine)

2-(4-Isocyanatophenyl)-5-(trifluoromethyl)pyridine is a versatile heterocyclic compound featuring both an isocyanate functional group and a trifluoromethyl-substituted pyridine ring. The isocyanate moiety enables reactivity with nucleophiles, making it valuable for synthesizing ureas, carbamates, and other derivatives, while the electron-withdrawing trifluoromethyl group enhances stability and influences electronic properties. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs contribute to bioactivity and metabolic resistance. Its well-defined reactivity and compatibility with diverse synthetic conditions make it a practical intermediate for developing specialized polymers, coatings, and small-molecule therapeutics. The combination of aromaticity and functional group diversity ensures broad applicability in organic and medicinal chemistry.

2-(4-Isocyanatophenyl)-5-(trifluoromethyl)pyridine structure

906352-73-6 structure

Product Name:2-(4-Isocyanatophenyl)-5-(trifluoromethyl)pyridine

CAS No:906352-73-6

MF:C₁₃H₇F₃N₂O

MW:264.202693223953

CID:994989

PubChem ID:24229533

Update Time:2025-06-09

2-(4-Isocyanatophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(4-Isocyanatophenyl)-5-(trifluoromethyl)pyridine
- FT-0753014
- MS-22428
- 2-(4-isocyanatophenyl)-5-(trifluoromethyl)pyridine, AldrichCPR
- 906352-73-6
- starbld0001115
- DTXSID00640248
- DB-078740
- Inchi： 1S/C13H7F3N2O/c14-13(15,16)10-3-6-12(17-7-10)9-1-4-11(5-2-9)18-8-19/h1-7H
- InChI Key： GFEVPIXAPFROGH-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C=C1)C1C=CC(=CC=1)N=C=O)(F)F

Computed Properties

Exact Mass: 264.05104734g/mol
Monoisotopic Mass: 264.05104734g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 42.3Å²

2-(4-Isocyanatophenyl)-5-(trifluoromethyl)pyridine Security Information

Hazard Category Code： 43
Safety Instruction： 36/37

2-(4-Isocyanatophenyl)-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B450950-10mg	2-(4-Isocyanatophenyl)-5-(trifluoromethyl)pyridine	906352-73-6	10mg	$ 50.00	2022-06-07
TRC	B450950-50mg	2-(4-Isocyanatophenyl)-5-(trifluoromethyl)pyridine	906352-73-6	50mg	$ 70.00	2022-06-07
TRC	B450950-100mg	2-(4-Isocyanatophenyl)-5-(trifluoromethyl)pyridine	906352-73-6	100mg	$ 115.00	2022-06-07